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Compound of Interest

Compound Name: 3-Amino-1-methylcyclobutan-1-ol

Cat. No.: B596212 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides crucial safety and logistical information

for 3-Amino-1-methylcyclobutan-1-ol, including its hydrochloride salt, to ensure safe

laboratory practices.

Chemical Identification:

Property Value

IUPAC Name 3-amino-1-methylcyclobutan-1-ol[1]

Molecular Formula C₅H₁₁NO[1]

Molecular Weight 101.15 g/mol [1]

CAS Number 1363381-26-3[1]

Note: The hydrochloride salt (C₅H₁₂ClNO, MW: 137.61 g/mol ) is also common.[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
According to safety data, 3-Amino-1-methylcyclobutan-1-ol and its hydrochloride salt are

classified with the following hazards:
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Causes skin irritation (H315)[2]

Causes serious eye irritation (H319)[2]

May cause respiratory irritation (H335)[2]

To mitigate these risks, the following personal protective equipment is essential.

Recommended Personal Protective Equipment (PPE):
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye/Face Protection
Safety goggles with side

protection or a face shield.

Must meet EN 166 (EU) or

ANSI Z87.1 (US) standards.

Tightly sealing safety goggles

are recommended.[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

Nitrile gloves are a good

choice for incidental contact.[6]

For prolonged contact or

handling larger quantities,

consult the glove

manufacturer's compatibility

chart.[7] An acid-resistant

apron should be considered for

handling corrosive liquids.[7]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate or

for nuisance exposures, a P95

(US) or P1 (EU EN 143)

particle respirator may be

used. For higher-level

protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[8] Respirators must

be tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[8]

Body Protection
Standard laboratory coat, long

pants, and closed-toe shoes.

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Operational and Disposal Plans
Handling and Storage:
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Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing dust, vapors, mist, or gas.[8]

Use only in a well-ventilated area, preferably in a chemical fume hood.[9]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Store in a sealed, dry place.[8]

First Aid Measures:

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[8]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician if

irritation occurs.[8]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[8]

Spill and Disposal Procedures:

Spills: Evacuate personnel to safe areas. Wear appropriate PPE. Avoid dust formation.

Sweep up and shovel the material. Keep it in suitable, closed containers for disposal. Do not

let the product enter drains.[8]

Disposal: Dispose of this material as hazardous waste. Offer surplus and non-recyclable

solutions to a licensed disposal company. Burn in a chemical incinerator equipped with an

afterburner and scrubber.[8] Contaminated packaging should be disposed of as an unused

product.[8]

Experimental Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for handling 3-Amino-1-
methylcyclobutan-1-ol in a laboratory setting.

Preparation

Handling

Cleanup & Disposal Emergency

Review SDS

Don PPE

Select appropriate PPE

Prepare Work Area

Weigh Compound

In fume hood

Dissolve/Use in Reaction

SpillDecontaminate Glassware Personal Exposure

Dispose of Waste

Doff & Dispose of PPE
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Amino-1-methylcyclobutan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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